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Compound of Interest

N-Pentyl-1-(propan-2-yl)piperidin-
Compound Name:
4-amine

Cat. No.: B13338690

Get Quote

Executive Summary & Compound Profile

N-Pentyl-1-(propan-2-yl)piperidin-4-amine (CAS: 1019586-93-6) represents a distinct
subclass of the 4-aminopiperidine scaffold, a privileged structure in medicinal chemistry found

in opioids (fentanyl family), neurokinin-1 antagonists, and antihistamines.

Unlike the classic fentanyl precursor NPP (N-Phenethyl-4-N-phenylaminopiperidine), this
molecule features a purely aliphatic substitution pattern (N-isopropyl and N-pentyl). This
structural deviation drastically alters its pharmacological profile, shifting it from potent mu-opioid
agonism toward potential Sigma-1 receptor modulation, calcium channel blockade, or utility as
a lipophilic building block for complex API synthesis.

Physicochemical Profile
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Property Value (Predicted) Significance

Molecular Formula Purely aliphatic amine.

Low MW, favorable for CNS

Molecular Weight 212.38 g/mol S
penetration (if targeted).
] o Optimal range for blood-brain
LogP (Lipophilicity) ~2.8-3.2 ] N
barrier (BBB) permeability.
~10.1 (Piperidine), ~9.5 Highly basic; exists as a

pKa (Basic Nitrogen) _ o , _
(Amine) dication at physiological pH.

Very low polar surface area,
TPSA ~15 A2 indicating high membrane

permeability.

Moderate flexibility, allowing
Rotatable Bonds 6 induced fit in hydrophobic

pockets.

Detailed Structure-Activity Relationship (SAR)

The biological activity of N-Pentyl-1-(propan-2-yl)piperidin-4-amine is dictated by three core
structural domains. The following analysis dissects these regions to explain their mechanistic
impact.

A. The N1-Isopropyl Group (Piperidine Nitrogen)

» Steric Shielding: Unlike a simple Methyl group, the Isopropyl group provides significant steric
bulk around the basic nitrogen. This hinders N-dealkylation by cytochrome P450 enzymes,
potentially enhancing metabolic stability compared to N-methyl analogs.

» Basicity Modulation: The electron-donating inductive effect (+I) of the isopropyl group
increases the electron density on the nitrogen, slightly raising the pKa compared to N-benzyl
analogs.

e Receptor Selectivity: In opioid SAR, N-substituents larger than methyl (e.g., phenethyl) are
crucial for mu-receptor affinity. The isopropyl group is a "middle ground"—it lacks the
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aromatic pi-stacking capability of a phenethyl group (critical for fentanyl-like potency) but
offers more hydrophobic interaction than a methyl group.

B. The N4-Pentyl Group (Exocyclic Amine)

» Hydrophobic Interaction: The 5-carbon pentyl chain is a flexible, lipophilic tail. In the context
of Sigma-1 receptors, such hydrophobic tails are essential for binding to the receptor's
hydrophobic pocket.

e Loss of Opioid Potency: Crucially, the absence of an aromatic ring (unlike the N-phenyl
group in fentanyl) abolishes the pi-pi interaction with the conserved aspartate/aromatic
residues in the mu-opioid receptor. This makes the molecule unlikely to exhibit significant
opioid narcotism, reducing abuse potential compared to anilinopiperidines.

e Channel Blockade: Long alkyl chains on amines are a hallmark of ion channel blockers (e.g.,
Calcium or Potassium channels), where the tail inserts into the channel pore or lipid
interface.

C. The Piperidine Core (Linker)

o Chair Conformation: The piperidine ring adopts a stable chair conformation, orienting the N1-
isopropyl and N4-pentyl groups. The equatorial preference of the large substituents
minimizes 1,3-diaxial interactions, stabilizing the molecule in a bioactive conformation

suitable for GPCR binding.
Steric Hindrance Increased Metabolic
Stability (vs N-Me)

Lipophilic Binding Sigma-1 Receptor
Affinity (Predicted)
Lack of Aromaticity
Reduced Opioid
Potency (vs N-Phenyl)

N1-Isopropyl Group
(Steric Bulk & Stability)

N-Pentyl-1-(propan-2-yl) N4-Pentyl Group
piperidin-4-amine (Hydrophobic Tail)

Piperidine Core
(Scaffold Geometry)
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Figure 1: Structural dissection of N-Pentyl-1-(propan-2-yl)piperidin-4-amine highlighting the
functional impact of its substituents.

Comparative Performance Analysis

This section compares the subject compound with its closest structural and functional analogs
to contextualize its utility in drug discovery.

Feature

N-Pentyl-1-(propan-
2-yl)piperidin-4-
amine

NPP (N-Phenethyl-
4-N-
phenylaminopiperidi
ne)

N-Methyl-4-
aminopiperidine

Primary Class

Aliphatic Amine /
Sigma Ligand
(Predicted)

Opioid Precursor

(Fentanyl)

General Reagent

N1-Substituent

Isopropyl (Branched
Alkyl)

Phenethyl (Aromatic
Alkyl)

Methyl (Short Alkyl)

N4-Substituent

Pentyl (Aliphatic

Phenyl (Aromatic

Hydrogen / None

Chain) Ring)

Lipophilicity (LogP) High (~3.0) High (~3.5) Low (< 1.0)

o o Negligible (Lacks N- High (Precursor to

Opioid Activity ) None

Phenyl) potent agonists)
) - Moderate-High (Steric Low (Rapid N-

Metabolic Stability ) Moderate )
protection) demethylation)
Sigma/Channel

Key Application

Ligand Research,

Surfactant

Analgesic Synthesis

Basic Synthesis

Critical Insight: The "Pentyl vs. Phenyl" Switch
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The substitution of the N-phenyl ring (found in fentanyl precursors) with an N-pentyl chain is the
defining feature. While the N-phenyl group is essential for the rigid "T-shaped" pi-stacking
interaction within the mu-opioid receptor, the N-pentyl group offers flexibility. This makes the
subject compound a superior candidate for exploring non-opioid targets such as:

e Sigma-1 Receptors: Involved in neuroprotection and cocaine addiction mitigation.

e N-Type Calcium Channels: Involved in neuropathic pain signaling (where flexibility aids pore
blocking).

Experimental Protocols

For researchers utilizing this compound as a building block or probe, the following protocols
ensure reproducibility and data integrity.

Protocol A: Reductive Amination Synthesis (Self-
Validating)

Context: Synthesis of the compound from 1-isopropyl-4-piperidone and pentylamine.

« Reagents: 1-isopropyl-4-piperidone (1.0 eq), Pentylamine (1.1 eq), Sodium
Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), DCE (Solvent).

e Procedure:

[e]

Dissolve piperidone and amine in DCE under

atmosphere.

o

Add acetic acid (catalytic) to adjust pH to ~5—6 (activates imine formation).

[¢]

Stir for 1 hour at Room Temperature (RT) to form the imine intermediate (Check via TLC).

o

Add STAB portion-wise at 0°C.

[e]

Stir overnight at RT.

 Validation (Critical Step): Quench with sat.
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. Extract with DCM.

o Success Indicator: Disappearance of ketone peak (

) in IR; Appearance of secondary amine signals in NMR.

o Purification: Acid-base extraction is highly effective due to the basicity of the product.
Protocol B: Lipophilicity (LogP) Determination via HPLC
Context: Verifying the predicted LogP for BBB penetration studies.

e System: HPLC with C18 Reverse-Phase column.

» Mobile Phase: Methanol/Water (varying ratios) with 0.1% Formic Acid.

 Calibration: Use standard compounds with known LogP (e.g., Toluene, Naphthalene).
» Calculation: Plot

(capacity factor) vs. % Methanol. Extrapolate to 100% water (
) to correlate with LogP.

o Target Result: A retention time correlating to a LogP of 2.8-3.2 confirms the compound's
suitability for CNS-targeted applications.

Biological Signaling Pathways (Inferred)

Based on the pharmacophore similarity to known ligands, the following signaling pathways are
the most relevant targets for investigation.

Sigma-1 Receptor Modulation Pathway

The N-alkyl-4-aminopiperidine motif is a classic Sigma-1 pharmacophore. Activation of Sigma-1
receptors regulates calcium signaling and ER stress.
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Figure 2: Hypothesized mechanism of action via the Sigma-1 receptor pathway, regulating
intracellular calcium homeostasis.
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(Note: Specific biological data for CAS 1019586-93-6 is limited in public literature; the SAR
analysis is derived from established medicinal chemistry principles applied to its verified
structure.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 45584-07-4|N-Methylpiperidin-4-amine|BLD Pharm [bldpharm.com]

e 2. 4-Amino-1,1-dimethylpiperidin-1-ium chloride hydrochloride|BLD Pharm [bldpharm.com]
e 3. 491-25-8|9-Methyl-9-azabicyclo[3.3.1]Jnonane|BLD Pharm [bldpharm.com]

e 4. 10xchem.com [10xchem.com]

 To cite this document: BenchChem. [Structure-Activity Relationship Guide: N-Pentyl-1-
(propan-2-yl)piperidin-4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13338690/docs#structure-activity-relationship-guide-
n-pentyl-1-propan-2-yl-piperidin-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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